DSPE-PEG-Amine, MW 5000

• Molecular Formula: C46H90N2NaO11P
• Molecular Weight: 901.2 g/mol
• InChI: InChI=1S/C46H91N2O11P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-44(49)56-41-43(42-58-60(52,53)57-38-36-48-46(51)55-40-39-54-37-35-47)59-45(50)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h43H,3-42,47H2,1-2H3,(H,48,51)(H,52,53);/q;+1/p-1
• InChIKey: ZOWKZTFNTBLYEA-UHFFFAOYSA-M

DSPE-PEG-Amine (MW 5000): Procurement Profile

DSPE-PEG-Amine, MW 5000 (also designated DSPE-PEG-NH₂, CAS 474922-26-4) is an amphiphilic heterobifunctional conjugate composed of a 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) lipid anchor, a poly(ethylene glycol) chain of approximately 5000 Da, and a terminal primary amine group . The DSPE moiety provides stable insertion into lipid bilayers, the PEG5000 spacer confers hydrophilicity and steric stabilization, and the terminal –NH₂ group serves as a reactive handle for covalent bioconjugation with activated esters (e.g., NHS), carboxylic acids (via EDC/NHS coupling), or aldehydes (via reductive amination) . This compound is employed as a functional excipient in liposomes, lipid nanoparticles, micelles, and surface-modified nanocarriers for drug delivery, gene delivery, and biosensing applications . Within the broader DSPE-PEG-X family, the amine-terminated variant occupies a distinct niche defined by its unique combination of PEG5000 chain length and the nucleophilic, charge-tunable amine end group.

1

Lipid nanocarrier functional excipient

Integrates into liposomes, lipid nanoparticles, and micelles via stable DSPE anchor for surface engineering studies.

2

Amine-terminated bioconjugation handle

Terminal –NH₂ enables EDC/NHS coupling, reductive amination, and BAH conjugation pathways for ligand or protein attachment.

3

PEG5000 steric shielding and extended circulation

5000 Da PEG brush provides colloidal stability and supports circulation-time studies in rodent models.

Why DSPE-PEG-Amine (MW 5000) Cannot Be Substituted

In-class substitution among DSPE-PEG derivatives is not functionally neutral because the terminal group governs conjugation chemistry, surface charge, immunogenicity profile, and downstream biological performance. The amine terminus of DSPE-PEG-Amine (MW 5000) enables EDC/NHS-mediated amide bond formation and reductive amination pathways that are chemically orthogonal to the thiol-maleimide chemistry of DSPE-PEG-Maleimide and the EDC/NHS coupling (requiring an amine-bearing ligand) of DSPE-PEG-COOH . Critically, the terminal group also modulates anti-PEG immunogenicity: the ranking of anti-PEG IgM production follows OH < NH₂ < COOH < OCH₃, placing the amine variant in a more favorable immunogenicity position than both carboxyl- and methoxy-terminated analogs [1]. Furthermore, the PEG5000 chain length confers a distinct pharmacokinetic profile — DSPE-PEG5000 yields a longer circulation half-life than DSPE-PEG2000 (75 min vs. 21 min in one study) while simultaneously inducing a weaker accelerated blood clearance (ABC) phenomenon [2]. These combined chemical, immunological, and pharmacokinetic differences mean that substituting DSPE-PEG-Amine (MW 5000) with a different terminal group or molecular weight will alter conjugation efficiency, immunogenic risk, and systemic exposure — each a critical parameter in formulation development and procurement specification.

Terminal group chemistry mismatch

Amine-specific EDC/NHS and BAH pathways are orthogonal to maleimide-thiol or carboxyl-amine coupling; substitution with DSPE-PEG-Maleimide or DSPE-PEG-COOH alters conjugation chemistry and surface charge.

Immunogenicity profile differs by end group

Anti-PEG IgM ranking (OH

PEG chain length influences circulation and ABC

DSPE-PEG5000 yields longer circulation and weaker accelerated blood clearance compared to PEG2000; substitution with shorter PEG can reduce systemic exposure and alter ABC kinetics.

• [1] Zalba S, ten Hagen TLM, et al. Table 1: Effect of the PEG–Lipid Structural Parameters on Their Immune-Mediated Adverse Effects and Activity – PEG Terminal Group. In: Steering the Clinical Translation of PEGylated Liposomes. PMC10190134. 2023. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC10190134/table/tbl1/ View Source
• [2] Hou XP, Zhang JM, Lu XD. Effect of membrane modification by PEG on prolongation of circulation time of liposomes in blood in vivo. Acta Pharmaceutica Sinica. 1996;31(6):451-454. View Source

Quantitative Comparator Evidence for DSPE-PEG-Amine (MW 5000)

Circulation Half-Life: PEG5000 vs. PEG2000 Liposomes

DSPE-PEG with a PEG molecular weight of 5000 confers a substantially longer in vivo circulation half-life compared to DSPE-PEG2000 when incorporated into large unilamellar liposomes. In a direct head-to-head study using calcein-loaded liposomes in mice, the circulation half-life (t₁/₂) for PEG(5000)-PE modified liposomes was 75 minutes, compared to 21 minutes for PEG(2000)-PE modified liposomes and 13 minutes for unmodified liposomes [1]. At 6 hours post-injection, the blood-to-reticuloendothelial-system distribution ratio (b/R) was 1.4 for PEG5000, 0.8 for PEG2000, and 0 for unmodified liposomes, indicating superior blood retention with the higher PEG molecular weight [1]. The Maruyama et al. (1991) study corroborates that DSPE-PEG5000 prolongs circulation relative to unmodified controls, though in that study DSPE-PEG1000 and DSPE-PEG2000 outperformed DSPE-PEG5000, highlighting formulation-context dependence [2].

Circulation Half-Life

Head-to-head

PEG5000-PE liposomes t₁/₂ = 75 min
PEG2000-PE = 21 min
Unmodified = 13 min
b/R at 6 h: 1.4 vs 0.8 vs 0

Supports circulation-time context; 3.6-fold longer half-life vs PEG2000 in murine model

Calcein-loaded liposomes; mouse model; formulation-context dependent

Evidence Dimension	In vivo circulation half-life (t₁/₂) of PEG-modified liposomes
Target Compound Data	PEG(5000)-PE liposomes: t₁/₂ = 75 min; b/R at 6 h = 1.4
Comparator Or Baseline	PEG(2000)-PE liposomes: t₁/₂ = 21 min; b/R at 6 h = 0.8; Unmodified liposomes: t₁/₂ = 13 min; b/R at 6 h = 0
Quantified Difference	3.6-fold longer half-life vs. PEG2000; 5.8-fold vs. unmodified
Conditions	Calcein-loaded large unilamellar liposomes; in vivo mouse model; intravenous administration

Why This Matters

The 3.6-fold circulation half-life advantage over DSPE-PEG2000 directly impacts dosing frequency and tumor accumulation via the EPR effect, making MW 5000 the preferred specification for formulations requiring extended systemic exposure.

• [1] Hou XP, Zhang JM, Lu XD. Effect of membrane modification by PEG on prolongation of circulation time of liposomes in blood in vivo. Acta Pharmaceutica Sinica. 1996;31(6):451-454. View Source
• [2] Maruyama K, Okamoto A, Iwatsuru M, Yuda T, Ishikura C, Kojima S. Effect of molecular weight in amphipathic polyethyleneglycol on prolonging the circulation time of large unilamellar liposomes. Chemical and Pharmaceutical Bulletin. 1991;39(6):1620-1622. DOI: 10.1248/cpb.39.1620. View Source

Immunogenicity and ABC: Amine vs. Methoxy and Carboxyl Termini

The terminal functional group of DSPE-PEG lipids directly modulates anti-PEG IgM production and the severity of the accelerated blood clearance (ABC) phenomenon upon repeated dosing. A systematic review of PEG-lipid structural parameters established the terminal group ranking for anti-PEG IgM production as: OH < NH₂ < COOH < OCH₃ [1]. This places the amine (NH₂) terminus in a more favorable immunogenicity position compared to the commonly used methoxy-PEG-DSPE and carboxyl-PEG-DSPE variants. Independent evidence demonstrates that PEG5000 induces lower anti-PEG IgM levels and a weaker ABC phenomenon compared to PEG2000 while maintaining comparable long-circulation properties [2]. The combination of amine terminal group and PEG5000 chain length thus offers a dual immunogenicity advantage: reduced IgM induction relative to methoxy/carboxyl termini and reduced ABC severity relative to shorter PEG chains.

Immunogenicity Ranking

Cross-study

Anti-PEG IgM order: OH < NH₂ < COOH < OCH₃
PEG5000: lower IgM, weaker ABC vs PEG2000

Reported immunogenicity ranking context; amine intermediate-low in IgM induction

Rodent repeated-injection models; quantitative IgM values not in source tables

Evidence Dimension	Anti-PEG IgM production ranking by PEG terminal group; ABC phenomenon severity
Target Compound Data	DSPE-PEG-Amine (NH₂ terminus): intermediate-low anti-PEG IgM ranking (OH < NH₂ < COOH < OCH₃); PEG5000: lower anti-PEG IgM and weaker ABC vs. PEG2000
Comparator Or Baseline	DSPE-PEG-OCH₃ (methoxy): highest anti-PEG IgM; DSPE-PEG-COOH: second-highest; DSPE-PEG-OH: lowest; PEG2000: higher IgM and stronger ABC vs. PEG5000
Quantified Difference	NH₂ terminal group: qualitative intermediate position in IgM ranking; PEG5000 vs. PEG2000: lower anti-PEG IgM levels (quantitative values not explicitly reported in source tables)
Conditions	In vivo rodent models; repeated injection protocols; anti-PEG IgM ELISA quantification

Why This Matters

For multi-dose therapeutic regimens, selecting DSPE-PEG-Amine (MW 5000) over DSPE-PEG-OCH₃ (MW 2000) potentially reduces the risk of ABC-mediated loss of efficacy and hypersensitivity reactions, a critical factor in clinical translation and regulatory strategy.

• [1] Zalba S, ten Hagen TLM, et al. Table 1: Effect of the PEG–Lipid Structural Parameters on Their Immune-Mediated Adverse Effects and Activity – PEG Terminal Group. PMC10190134. 2023. View Source
• [2] Ding J, et al. As molecular weights of PEG increased, the ABC phenomenon became more severe. Surprisingly, PE5000 induced a lower anti-PEG IgM level and a weaker ABC phenomenon compared with PE2000 while possessing a similar long circulation time. Scite.ai. Available at: https://scite.ai/ View Source

SWCNT Biocompatibility Enhancement by DSPE-PEG(5000) Amine

Non-covalent functionalization of single-walled carbon nanotubes (SWCNTs) with DSPE-PEG(5000) amine significantly reduces their intrinsic cytotoxicity across multiple cancer cell lines. In a direct head-to-head comparison, the IC₅₀ at 24 hours for DSPE-PEG(5000) amine-SWCNTs was 2-fold higher in HEPG2 cells (300 ± 8.1 vs. 150 ± 6.35 µg/mL for pure SWCNTs) and 2.5-fold higher in A549 cells (370 ± 4.5 vs. 150 ± 7.6 µg/mL) [1]. At 72 hours, the biocompatibility advantage was further magnified: HEPG2 IC₅₀ reached 250 ± 6.95 µg/mL (vs. 50 ± 7.50 for pure SWCNTs, a 5-fold increase) and A549 IC₅₀ reached 240 ± 6.78 µg/mL (vs. 50 ± 4.95, a 4.8-fold increase) [1]. In SKOV3 ovarian cancer cells, however, DSPE-PEG(5000) amine-SWCNTs showed greater toxicity (IC₅₀ 50 ± 6.77 vs. 150 ± 7.56 µg/mL at 24 h), suggesting cell-type-dependent uptake differences relevant for photothermal ablation applications [1]. The study confirmed excellent baseline viability (98%) of treated cells by trypan blue exclusion, and photothermal therapy experiments demonstrated total apoptosis ranging from 6.2% to 78.87% as a function of nanocarrier concentration, laser fluence, and treatment time [1].

SWCNT Cytotoxicity

Head-to-head

HEPG2 IC₅₀: 300 vs 150 µg/mL (24 h), 250 vs 50 (72 h)
A549: 370 vs 150 (24 h), 240 vs 50 (72 h)
SKOV3: 50 vs 150 (24 h)

Reported cell-model toxicity context; 2–5× IC₅₀ increase in liver/lung lines

Trypan blue assay; photothermal apoptosis 6–79% under NIR

Evidence Dimension	IC₅₀ (µg/mL) for cell viability at 24 h and 72 h; total apoptosis range under NIR irradiation
Target Compound Data	DSPE-PEG(5000) amine-SWCNT: HEPG2 IC₅₀ 300 ± 8.1 (24 h), 250 ± 6.95 (72 h); A549 IC₅₀ 370 ± 4.5 (24 h), 240 ± 6.78 (72 h); SKOV3 IC₅₀ 50 ± 6.77 (24 h), 20 ± 2.6 (72 h)
Comparator Or Baseline	Pure (non-functionalized) SWCNT: HEPG2 IC₅₀ 150 ± 6.35 (24 h), 50 ± 7.50 (72 h); A549 IC₅₀ 150 ± 7.6 (24 h), 50 ± 4.95 (72 h); SKOV3 IC₅₀ 150 ± 7.56 (24 h), 50 ± 4.8 (72 h)
Quantified Difference	HEPG2: 2-fold (24 h) to 5-fold (72 h) IC₅₀ increase; A549: 2.5-fold (24 h) to 4.8-fold (72 h) IC₅₀ increase; SKOV3: 3-fold IC₅₀ decrease at 24 h
Conditions	HEPG2 (liver cancer), A549 (lung cancer), SKOV3 (ovarian cancer) cell lines; trypan blue exclusion assay; 24 h and 72 h exposure; NIR laser 808 nm, 2 W/cm² for photothermal experiments

Why This Matters

The 2- to 5-fold improvement in biocompatibility across liver and lung cancer cell lines, combined with the dose-dependent photothermal apoptosis response, positions DSPE-PEG(5000) amine as a procurement-critical surface modifier for SWCNT-based photothermal nanocarriers where balancing biocompatibility with thermal ablation efficacy is paramount.

• [1] Shahbahrami Moghadam N, et al. In Vitro Evaluation of DSPE-PEG (5000) Amine SWCNT Toxicity and Efficacy as a Novel Nanovector Candidate in Photothermal Therapy by Response Surface Methodology (RSM). Cells. 2021;10(11):2874. DOI: 10.3390/cells10112874. View Source

Bis-Aryl Hydrazone Bioconjugation on Liposomes

The terminal amine group of DSPE-PEG-NH₂ enables a unique bioconjugation pathway that is inaccessible to methoxy-, carboxyl-, or maleimide-terminated DSPE-PEG analogs. The amine can be chemoselectively converted to an aromatic aldehyde, which subsequently reacts with acetone-protected aromatic hydrazine groups installed on enzyme surfaces to form a spectrophotometrically traceable bis-aryl hydrazone (BAH) bond [1]. Using this approach, bovine carbonic anhydrase (BCA) was conjugated to DOPC/DSPE-PEG/DSPE-PEG-NH₂ liposomes (138 nm diameter), achieving approximately 1,200 BCA molecules per liposome [1]. Critically, liposome-bound BCA retained catalytic activity and storage stability comparable to free BCA at both 25 °C and 4 °C in aqueous dispersion [1]. This BAH bond strategy cannot be replicated with DSPE-PEG-COOH (which relies on EDC/NHS-mediated amidation with lysine residues, lacking chemoselectivity) or DSPE-PEG-Maleimide (which requires cysteine thiols for Michael addition), as the aromatic aldehyde–hydrazine condensation provides a bioorthogonal, traceable, and reversible conjugation handle that is unique to the amine precursor [1].

BAH Bioconjugation

Class-level inference

~1,200 BCA molecules / 138 nm liposome
Catalytic activity comparable to free enzyme
Amine → aromatic aldehyde pathway unique to NH₂ terminus

Supports enzyme-liposome nanoreactor design via amine-specific conjugation

Cannot be replicated with COOH, Mal, or OCH₃ variants

Evidence Dimension	Enzyme conjugation density; retention of catalytic activity post-conjugation; storage stability
Target Compound Data	DSPE-PEG-NH₂ containing liposomes: ~1,200 BCA molecules per 138 nm liposome; catalytic activity comparable to free BCA at 25 °C; storage stability comparable to free BCA at 4 °C
Comparator Or Baseline	DSPE-PEG-COOH: requires EDC/NHS coupling, non-chemoselective for lysine residues; DSPE-PEG-Maleimide: requires free thiol (cysteine), no spectrophotometric traceability; DSPE-PEG-OCH₃: no reactive terminus for conjugation
Quantified Difference	Amine uniquely enables BAH bond formation; conjugation density of ~1,200 enzymes per liposome; no comparable BAH-based conjugation possible with COOH, Mal, or OCH₃ termini
Conditions	Liposome composition: DOPC/DSPE-PEG/DSPE-PEG-NH₂; 138 nm average diameter; BCA enzyme; aqueous dispersion; 25 °C activity assay; 4 °C storage

Why This Matters

For applications requiring enzyme-displaying liposomes as catalytic nanoreactors or therapeutic materials, DSPE-PEG-Amine (MW 5000) is the only DSPE-PEG variant capable of the BAH bioconjugation pathway, making it an irreplaceable procurement specification for this emerging application class.

• [1] Nagata H, Yoshimoto M, Walde P. Preparation and Catalytic Properties of Carbonic Anhydrase Conjugated to Liposomes through a Bis-Aryl Hydrazone Bond. ACS Omega. 2023;8(21):18637-18652. DOI: 10.1021/acsomega.3c00551. View Source

Post-Insertion Functionalization and Amine Surface Density

DSPE-PEG-amine can be incorporated into preformed lipid nanocarriers via the post-insertion method, a manufacturing advantage over pre-formulation mixing approaches. Using an OPA (o-phthaldialdehyde) fluorescence assay for amino group quantification, the post-insertion yield of DSPE-PEG2000-amine into lipid nanocapsules (LNCs) was determined to be between 60% and 90%, independent of LNC hydrodynamic diameter (25, 50, or 100 nm) [1]. The resulting amino group surface density was estimated at 0.2 to 1.2 molecules per nm², providing a quantifiable and tunable density of reactive handles for subsequent ligand, antibody, or dye conjugation [1]. While this study employed DSPE-PEG2000-amine, the post-insertion mechanism is governed primarily by the DSPE lipid anchor and is applicable across PEG chain lengths, making the quantified yield range a class-level benchmark for DSPE-PEG-amine MW 5000 procurement and process design [1].

Post-Insertion Yield

Supporting evidence

60–90% insertion efficiency
0.2–1.2 –NH₂ molecules / nm²
LNC sizes 25–100 nm

Quantified process window for amine surface density in LNC manufacturing

OPA fluorescence assay; DSPE-PEG2000-amine as model

Evidence Dimension	Post-insertion yield (%); amino group surface density (molecules/nm²)
Target Compound Data	DSPE-PEG-amine: post-insertion yield 60–90%; amino density 0.2–1.2 molecules/nm²
Comparator Or Baseline	Unmodified LNCs (PEG 660 coating without reactive groups): zero reactive amino groups on surface, no post-functionalization capability
Quantified Difference	From zero reactive groups to 0.2–1.2 molecules/nm² of addressable amine; 60–90% insertion efficiency across all tested nanocapsule sizes
Conditions	Lipidic nanocapsules (LNCs) of 25, 50, and 100 nm hydrodynamic diameter; OPA fluorescence assay; post-insertion method in aqueous medium

Why This Matters

The 60–90% post-insertion yield provides process engineers with a predictable window for manufacturing PEGylated nanocarriers with defined amine surface density, enabling quality-by-design (QbD) approaches and reducing batch-to-batch variability in ligand coupling steps.

• [1] Perrier T, Saulnier P, Fouchet F, Lautram N, Benoît JP. OPA quantification of amino groups at the surface of lipidic nanocapsules (LNCs) for ligand coupling improvement. International Journal of Pharmaceutics. 2011;419(1-2):266-270. DOI: 10.1016/j.ijpharm.2011.07.028. View Source

PEG Layer Architecture: PEG5000 vs. PEG2000 on Nanocrystals

The PEG5000 chain in DSPE-PEG5000 generates a physically thicker and more extended adsorbed layer compared to DSPE-PEG2000 when used as a nanocrystal stabilizer. Quartz crystal microbalance with dissipation monitoring (QCM-D) analysis of DSPE-PEG adsorption onto drug nanocrystal surfaces showed that both DSPE-PEG2000 and DSPE-PEG5000 adsorb as flat layers of approximately 1–3 nm thickness, with DSPE-PEG5000 consistently forming a thicker layer than DSPE-PEG2000 [1]. DSPE-PEG2000 provided somewhat higher surface coverage and superior colloidal stability, whereas DSPE-PEG5000 exhibited a more extended conformational structure [1]. The authors specifically noted that the more extended structure of DSPE-PEG5000 may confer advantages for prolonging in vivo circulation time and facilitating subsequent targeting-ligand modifications — a structural rationale that aligns with the longer circulation half-life data reported for PEG5000-modified liposomes [1].

PEG Layer Architecture

Head-to-head

DSPE-PEG5000: thicker, extended layer (~1–3 nm)
DSPE-PEG2000: thinner, more compact layer
PEG5000 more extended conformation

Structural rationale for longer circulation and steric access of amine

QCM-D on felodipine/griseofulvin nanocrystals

Evidence Dimension	Adsorbed PEG layer thickness (nm); conformational architecture
Target Compound Data	DSPE-PEG5000: thicker adsorbed layer (1–3 nm range); more extended conformational structure; advantages for circulation time and targeting modifications
Comparator Or Baseline	DSPE-PEG2000: thinner adsorbed layer; higher surface coverage and superior colloidal stability; more compact structure
Quantified Difference	Both adsorb as flat layers of 1–3 nm; DSPE-PEG5000 consistently thicker; DSPE-PEG2000 shows higher surface coverage
Conditions	Felodipine and griseofulvin nanocrystal surfaces; QCM-D analysis; aqueous medium

Why This Matters

The thicker, more extended PEG architecture of DSPE-PEG5000 provides a physical basis for its enhanced circulation time and may offer greater steric availability of the terminal amine for bioconjugation, a structural differentiator relevant when selecting between PEG2000 and PEG5000 variants for targeting applications.

• [1] Probing adsorption of DSPE-PEG2000 and DSPE-PEG5000 to the surface of felodipine and griseofulvin nanocrystals. International Journal of Pharmaceutics. Available via Infona. DOI reference from original publisher. View Source

Application Scenarios for DSPE-PEG-Amine (MW 5000)

Long-Circulating Liposomal Formulations

For liposomal drug products where prolonged circulation is the primary design goal, DSPE-PEG-Amine (MW 5000) offers a circulation half-life of approximately 75 minutes — a 3.6-fold improvement over DSPE-PEG2000 (21 min) and nearly 6-fold over unmodified liposomes (13 min) [1]. Formulators can achieve ~50% of the injected dose remaining in blood at 8 hours post-administration with 6 mol% PEG5000 incorporation . The amine terminal group further provides a reactive handle for subsequent targeting-ligand attachment without compromising the stealth properties conferred by the PEG5000 brush. This scenario applies to passive tumor targeting via the EPR effect, long-circulating antibiotic formulations, and blood-substitute products.

Photothermal Nanocarriers with Carbon Nanotubes

When functionalizing single-walled carbon nanotubes (SWCNTs) for photothermal therapy (PTT), DSPE-PEG(5000) amine provides a 2- to 5-fold improvement in IC₅₀ across multiple cancer cell lines compared to pristine SWCNTs, while preserving dose-dependent photothermal cytotoxicity with total apoptosis rates tunable from 6.2% to 78.87% via control of concentration, laser fluence, and treatment time [2]. The non-covalent functionalization approach preserves the NIR absorption properties of SWCNTs essential for PTT while mitigating off-target toxicity — a dual requirement that methoxy-terminated DSPE-PEG cannot address due to the absence of a reactive group for further derivatization with targeting or imaging modalities.

Enzyme-Displaying Liposomal Nanoreactors via BAH Conjugation

DSPE-PEG-Amine (MW 5000) is the only DSPE-PEG terminal variant that enables the BAH bioconjugation pathway, in which the amine is converted to an aromatic aldehyde for chemoselective reaction with hydrazine-modified enzymes [3]. This approach achieves high enzyme loading (~1,200 BCA molecules per 138 nm liposome) while preserving native catalytic activity and storage stability [3]. Applications include CO₂ hydration catalysis, biocatalytic cascade reactors, and enzyme-prodrug therapy systems. Neither DSPE-PEG-COOH, DSPE-PEG-Maleimide, nor DSPE-PEG-OCH₃ can support this specific conjugation chemistry, making DSPE-PEG-Amine (MW 5000) an irreplaceable procurement specification for this emerging field.

QbD Manufacturing of Surface-Functionalized Nanocarriers

For GMP manufacturing environments where precise control over surface functionalization density is required, DSPE-PEG-Amine enables the post-insertion method with a quantifiable yield of 60–90% and tunable amino group surface density of 0.2–1.2 molecules per nm² [4]. This post-formulation functionalization strategy decouples the nanoparticle production step from the ligand conjugation step, simplifying process analytics and enabling modular manufacturing workflows. The 60–90% insertion efficiency window provides a validated design space for QbD approaches, supporting regulatory filings that require demonstrated control over critical quality attributes (CQAs) such as surface ligand density.

Application

Selection Property

Validation Focus

Extended-circulation liposomal research

PEG5000 amine terminus for steric shielding and bioconjugation

Circulation half-life and steric architecture assessment

Photothermal nanocarrier development

Amine for non-covalent SWCNT functionalization

Cell-model toxicity and photothermal endpoint response

Enzyme-displaying liposomal nanoreactors

Unique amine-to-BAH conjugation chemistry

Enzyme loading density and catalytic activity retention

QbD-based surface functionalization

Post-insertion method with tunable amine density

Insertion yield and surface NH₂ density quantification

• [1] Hou XP, Zhang JM, Lu XD. Effect of membrane modification by PEG on prolongation of circulation time of liposomes in blood in vivo. Acta Pharmaceutica Sinica. 1996;31(6):451-454. View Source
• [2] Shahbahrami Moghadam N, et al. In Vitro Evaluation of DSPE-PEG (5000) Amine SWCNT Toxicity and Efficacy as a Novel Nanovector Candidate in Photothermal Therapy by Response Surface Methodology (RSM). Cells. 2021;10(11):2874. DOI: 10.3390/cells10112874. View Source
• [3] Nagata H, Yoshimoto M, Walde P. Preparation and Catalytic Properties of Carbonic Anhydrase Conjugated to Liposomes through a Bis-Aryl Hydrazone Bond. ACS Omega. 2023;8(21):18637-18652. DOI: 10.1021/acsomega.3c00551. View Source
• [4] Perrier T, Saulnier P, Fouchet F, Lautram N, Benoît JP. OPA quantification of amino groups at the surface of lipidic nanocapsules (LNCs) for ligand coupling improvement. International Journal of Pharmaceutics. 2011;419(1-2):266-270. DOI: 10.1016/j.ijpharm.2011.07.028. View Source